Photocatalytic activation of peroxodisulfate using iron-containing MOFs synthesized by single-crystal-to-single-crystal transformation for ofloxacin degradation†
New Journal of Chemistry Pub Date: 2023-10-31 DOI: 10.1039/D3NJ03470D
Abstract
Iron-containing metal–organic frameworks (Fe-MOFs) are promising photocatalysts for the activation of peroxysulphate. In this work, a new robust MOF (Fe2In-TCA) was successfully prepared through single-crystal-to-single-crystal (SC–SC) transformation using an indium-MOF template (In3-TCA) (TCA = 4,4′,4′′-nitrilotribenzoic acid). The SC–SC transformation led to the obtention of large-sized Fe2In-TCA crystals suitable for single-crystal X-ray diffraction. More fascinatingly, compared to the sample (Fe2In-TCA-D) synthesized by the one-pot in situ method, Fe2In-TCA not only showed a higher specific surface area but also showed better charge separation and migration efficiency, indicating that postsynthetic metal metathesis is an advanced strategy for preparing Fe-MOFs. With these advantages, Fe2In-TCA exhibited enhanced photocatalytic activity for activating peroxydisulfate (PDS). Under optimum conditions, Fe2In-TCA removed about 98% of ofloxacin (OFL) in 30 minutes and could be reused over five cycles. Further mechanism studies showed that free radicals (˙SO4−, ˙OH, O2˙−), singlet oxygen (1O2), and photogenerated holes (h+) were the main active species for OFL degradation. These results show that Fe2In-TCA can be used as a potential photocatalyst to activate PDS to degrade OFL. This work provides a new perspective for the construction of robust Fe-MOFs for photocatalytic OFL degradation.
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